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Compound of Interest

Compound Name: Methyl 2-propoxybenzoate

CAS No.: 18167-33-4

Cat. No.: B102055

Get Quote

Executive Summary & Operational Directive
Methyl 2-propoxybenzoate (CAS: 18167-33-4) is a benzoic acid ester used primarily as an

intermediate in organic synthesis and medicinal chemistry.[1] While often perceived as a

"standard organic," its lipophilicity and potential for hydrolysis require specific disposal

protocols to maintain environmental compliance and laboratory safety.

Core Directive: This substance must be treated as Non-Halogenated Organic Solvent Waste.

Under no circumstances should it be disposed of via sink drainage or mixed with oxidizers

(e.g., nitric acid, peroxides) or halogenated solvents (e.g., DCM, Chloroform), as this

complicates downstream incineration and increases disposal costs.

Chemical Profile & Hazard Assessment
To ensure safe handling, we must first understand the physicochemical drivers of the hazard.

As an ester, Methyl 2-propoxybenzoate exhibits specific behaviors that dictate its waste

stream.
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Physicochemical Properties & Waste Classification[1][2]
[3]

Property Value / Classification Operational Implication

CAS Number 18167-33-4
Unique Identifier for Waste

Manifests

Physical State Liquid (Oil)
Requires liquid-tight secondary

containment

Flash Point > 90°C (Estimated)*
Combustible (Class IIIA).[1]

High energy potential.[1]

Solubility Lipophilic (Insoluble in water)
Do not flush. Will coat pipes

and disrupt water treatment.[1]

Reactivity
Stable; Hydrolyzes in strong

acid/base

Segregate from concentrated

acids/bases to prevent

exothermic degradation.[1]

RCRA Status Non-Listed (Characteristic)
Classified as D001 (Ignitable)

if mixed with flammables.

*Note: Flash point is estimated based on the structural analog Methyl Benzoate (83°C). Treat

as combustible.

Pre-Disposal: The Segregation Logic
Effective disposal starts at the bench. We utilize a Self-Validating Segregation System.[1] If the

waste stream is contaminated, the disposal vendor will reject it, halting operations.

The Segregation Protocol[4]
Halogen Check: Does the waste container contain Chloroform, Methylene Chloride, or

Iodine?

If YES: STOP. Do not add Methyl 2-propoxybenzoate.[1]

If NO: Proceed to Non-Halogenated stream.[1][2][3][4]
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Aqueous Check: Is the water content >20%?

If YES: Segregate into "Aqueous Organic" waste (expensive disposal).

If NO: Proceed to High-BTU Organic waste (standard fuel blending).[1]

Visualizing the Decision Pathway
The following workflow illustrates the critical decision nodes for disposing of Methyl 2-
propoxybenzoate.

Waste Generation:
Methyl 2-propoxybenzoate

Is it mixed with
Halogenated Solvents?

(DCM, CHCl3)

Is it mixed with
Strong Oxidizers?

(HNO3, H2O2)

No

Stream A: Halogenated Waste
(High Cost Incineration)

Yes

Is Water Content > 20%?

No

Stream B: Reactive Waste
(IMMEDIATE HAZARD - Segregate)

Yes

Stream C: Aqueous Organic
(biotreatment/incineration)

Yes

Stream D: Non-Halogenated Organic
(Fuel Blending - PREFERRED)

No (Pure/Solvent Mix)
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Click to download full resolution via product page

Figure 1: Decision logic for segregating Methyl 2-propoxybenzoate waste streams. Green

path represents the optimal disposal route.

Step-by-Step Disposal Procedure
This protocol ensures compliance with EPA 40 CFR 261 (RCRA) and minimizes the risk of

container failure.

Step 1: Container Selection
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Why: Esters can soften certain low-grade plastics (like PVC) over time.[1] HDPE is

chemically resistant.[1]

Venting: Use a cap with a pressure-relief mechanism if the waste contains volatile co-

solvents (e.g., acetone).

Step 2: Accumulation & Labeling
Affix Label: Before adding the first drop of waste, affix a hazardous waste tag.

Identify Constituents: Write "Methyl 2-propoxybenzoate" clearly.[1] Do not use

abbreviations (e.g., "M-Prop-Benz") as these are invalid during regulatory audits.[1]

Hazard Checkbox: Mark "Flammable/Combustible" and "Irritant."[1]

Step 3: Transfer Protocol
Fume Hood: Perform all transfers inside a certified chemical fume hood.[1]

Funneling: Use a grounded safety funnel with a flame arrestor if mixing with low-flashpoint

solvents (e.g., Hexane, Ether).

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1] Never fill to the brim.
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Step 4: Storage & Pickup
Secondary Containment: Store the waste container in a yellow or gray secondary bin to

capture leaks.[1]

Timeline: Schedule pickup within 90 days (for Large Quantity Generators) or 180 days (for

Small Quantity Generators) to remain compliant with RCRA accumulation time limits.

Spill Contingency Plan
In the event of a benchtop spill (<500 mL):

Alert: Notify nearby personnel immediately.

PPE: Don nitrile gloves and safety goggles.[1]

Contain: Use an inert absorbent (vermiculite or spill pads).[1][3] Do not use paper towels if

the mixture contains oxidizers, as this creates a fire hazard.

Clean: Scoop absorbed material into a sealable bag.[1][3] Label as "Hazardous Waste:

Debris contaminated with Methyl 2-propoxybenzoate."[1]

Wash: Clean the surface with a soap solution to remove oily residue.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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